Cas no 1807095-80-2 (Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate)

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate is a versatile intermediate in organic synthesis, featuring a trifluoromethyl group, cyano functionality, and an aminomethyl substituent on an aromatic core. The presence of these electron-withdrawing groups enhances reactivity, making it valuable for constructing complex pharmacophores or agrochemical compounds. The trifluoromethyl group improves metabolic stability and lipophilicity, while the ester moiety allows further derivatization. Its well-defined structure ensures consistent performance in coupling reactions, cyclizations, or as a building block for heterocyclic systems. This compound is particularly useful in medicinal chemistry for developing bioactive molecules with enhanced physicochemical properties.
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate structure
1807095-80-2 structure
Product Name:Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate
CAS No:1807095-80-2
MF:C12H11F3N2O2
MW:272.223153352737
CID:4989676
Update Time:2025-10-28

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate
    • Inchi: 1S/C12H11F3N2O2/c1-19-11(18)4-7-2-8(5-16)9(6-17)10(3-7)12(13,14)15/h2-3H,4-5,16H2,1H3
    • InChI Key: MJOMTZAIPJPLCZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CC(=O)OC)=CC(CN)=C1C#N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 375
  • XLogP3: 1.2
  • Topological Polar Surface Area: 76.1

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A012001086-250mg
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate
1807095-80-2 97%
250mg
484.80 USD 2021-07-04
Alichem
A012001086-500mg
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate
1807095-80-2 97%
500mg
823.15 USD 2021-07-04
Alichem
A012001086-1g
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate
1807095-80-2 97%
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1,504.90 USD 2021-07-04

Additional information on Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807095-80-2): An Overview

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807095-80-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a trifluoromethyl substituent, and an aminomethyl functionality, which collectively contribute to its potential biological activities and pharmacological properties.

The molecular formula of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate is C12H11F3N2O2, and its molecular weight is approximately 266.22 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and binding affinity to biological targets. The cyano group, known for its strong electron-withdrawing properties, further enhances the compound's stability and bioavailability.

In recent years, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel therapeutic agents. The compound's structural flexibility allows for the introduction of various functional groups, making it a valuable intermediate in the design of drugs targeting specific diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, gene regulation, and immune responses. By modulating these interactions, researchers aim to develop new treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The aminomethyl functionality in Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate provides a reactive site for further chemical modifications. This feature is particularly advantageous in the context of drug conjugation strategies, where the compound can be linked to targeting moieties or delivery vehicles to enhance its therapeutic efficacy and reduce side effects. For example, conjugation with antibodies or nanoparticles can improve the compound's selectivity and pharmacokinetic properties.

Beyond its applications in drug discovery, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate has also shown promise in materials science and chemical synthesis. Its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. Additionally, the compound's stability under various reaction conditions allows for its use as a reagent or catalyst in synthetic transformations.

In conclusion, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807095-80-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in multiple scientific fields.

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